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Compound Name: 5-(Bromoacetyl)salicylamide

Cat. No.: B144633

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Bromoacetyl)salicylamide is a versatile bifunctional molecule and a crucial intermediate in
the synthesis of various pharmacologically active compounds.[1][2][3] Its structure, featuring a
reactive bromoacetyl group and a salicylamide moiety, makes it a valuable building block in
medicinal chemistry. This technical guide provides an in-depth overview of 5-
(bromoacetyl)salicylamide, including its physicochemical properties, synthesis
methodologies, applications as a pharmaceutical intermediate, and its biological mechanism of
action.

Physicochemical Properties

5-(Bromoacetyl)salicylamide is a white to off-white crystalline powder.[3] A summary of its
key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 5-(Bromoacetyl)salicylamide
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Property Value Reference
Molecular Formula CoHsBrNO3 [4]
Molecular Weight 258.07 g/mol [4]
Melting Point 200-210°C [5]
Boiling Point (Predicted) 420.2 £40.0 °C [5]
Density (Predicted) 1.705 + 0.06 g/cm?3 [5]

N DMSO (Slightly), Methanol
Solubility _ [31[5]
(Slightly), Ethanol (10 mg/mL)

pKa (Predicted) 6.13+£0.20 [5]

Appearance Pale Beige to Brown Solid [5]

Synthesis of 5-(Bromoacetyl)salicylamide

The synthesis of 5-(bromoacetyl)salicylamide is primarily achieved through two main routes:
the bromination of 5-acetylsalicylamide and the Friedel-Crafts acylation of salicylamide. The
bromination method is often preferred due to its higher yield and lower environmental impact
compared to the traditional Friedel-Crafts approach.[2]
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Method 1: Bromination Method 2: Friedel-Crafts Acylation
' Salicylamide ' ' Salicylamide '
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Covalent Modification of Cysteine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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